7-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxyphenyl)quinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxyphenyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H16N4O6 and its molecular weight is 456.414. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Multicomponent Synthesis Techniques
A green chemistry approach was employed in the L-proline-catalyzed synthesis of structurally complex heterocyclic ortho-quinones, demonstrating an environmentally friendly protocol for generating compounds with potential biological activities. This method underscores the significance of atom economy and sustainable practices in the synthesis of complex molecules, which may include quinazoline derivatives (S. Rajesh et al., 2011).
Chemical Reactivity and Synthesis of Analogues
Research on the synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs, including quinazoline derivatives, highlighted the potential for antitumor activity. This study provides insight into the synthetic strategies and biological relevance of these compounds (Catalin V. Maftei et al., 2013).
Potential Antitumor Activities
The synthesis and cytotoxic evaluation of novel quinazolinone derivatives, designed as potential anticancer agents, illustrate the ongoing exploration of quinazoline derivatives for therapeutic applications. These compounds exhibited cytotoxic activities against human cancer cell lines, underscoring the therapeutic potential of quinazoline derivatives in oncology (Safoora Poorirani et al., 2018).
Photophysical Properties for Electronic Applications
Investigations into the photophysical properties of derivatives of 2-(2-hydroxyphen-yl)-1,3,4-oxadiazole, including studies on quinazoline derivatives, reveal their potential applications in electronic materials, such as organic light-emitting diodes (OLEDs). This research demonstrates the versatility of quinazoline derivatives beyond pharmaceuticals, extending into materials science (Ruifa Jin & Jingping Zhang, 2013).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of three key intermediates, which are then combined to form the final product. The first intermediate is 3-(3-methoxyphenyl)quinazoline-2,4(1H,3H)-dione, which is synthesized from 3-amino-4-methoxybenzoic acid. The second intermediate is 3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-amine, which is synthesized from 1,3-benzodioxole-5-carboxylic acid. The third intermediate is 7-(3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(3-methoxyphenyl)quinazoline-2,4(1H,3H)-dione, which is synthesized by coupling the first two intermediates.", "Starting Materials": [ "3-amino-4-methoxybenzoic acid", "1,3-benzodioxole-5-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N,N-diisopropylethylamine (DIPEA)", "Dimethylformamide (DMF)", "Dichloromethane (DCM)", "Ethyl acetate", "Methanol", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Water" ], "Reaction": [ "Synthesis of 3-(3-methoxyphenyl)quinazoline-2,4(1H,3H)-dione:", "- Dissolve 3-amino-4-methoxybenzoic acid in DMF and add DIPEA.", "- Add DCC and stir for 2 hours at room temperature.", "- Filter the precipitate and wash with DCM.", "- Recrystallize the product from ethyl acetate.", "Synthesis of 3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-amine:", "- Dissolve 1,3-benzodioxole-5-carboxylic acid in DMF and add NaOH.", "- Add NaHCO3 and stir for 30 minutes at room temperature.", "- Add ethyl acetate and extract the product.", "- Dry the organic layer and evaporate the solvent.", "- Dissolve the residue in methanol and add NH4OH.", "- Filter the precipitate and wash with water.", "- Recrystallize the product from methanol.", "Synthesis of 7-(3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(3-methoxyphenyl)quinazoline-2,4(1H,3H)-dione:", "- Dissolve the first intermediate and the second intermediate in DMF.", "- Add DIPEA and stir for 2 hours at room temperature.", "- Filter the precipitate and wash with DCM.", "- Recrystallize the product from ethyl acetate." ] } | |
CAS RN |
1357873-27-8 |
Molecular Formula |
C24H16N4O6 |
Molecular Weight |
456.414 |
IUPAC Name |
7-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(3-methoxyphenyl)-1H-quinazoline-2,4-dione |
InChI |
InChI=1S/C24H16N4O6/c1-31-16-4-2-3-15(11-16)28-23(29)17-7-5-14(9-18(17)25-24(28)30)22-26-21(27-34-22)13-6-8-19-20(10-13)33-12-32-19/h2-11H,12H2,1H3,(H,25,30) |
InChI Key |
MTCBYCFCCMCICQ-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)N2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC6=C(C=C5)OCO6)NC2=O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.